![molecular formula C5H4BrClN2 B1524581 5-Bromo-4-chloropyridin-3-amine CAS No. 89283-92-1](/img/structure/B1524581.png)
5-Bromo-4-chloropyridin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of 5-Bromo-4-chloropyridin-3-amine involves various chemical reactions. The compound has a molecular weight of 207.46 . It is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C . The compound is solid in its physical form .Molecular Structure Analysis
The molecular structure of 5-Bromo-4-chloropyridin-3-amine can be analyzed using various tools and databases . The InChI code of the compound is 1S/C5H4BrClN2/c6-3-1-9-2-4 (8)5 (3)7/h1-2H,8H2 .Chemical Reactions Analysis
The chemical reactions involving 5-Bromo-4-chloropyridin-3-amine can be studied using various techniques . The compound can undergo reactions such as the Suzuki cross-coupling reaction .It is solid in its physical form . The compound is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .
Scientific Research Applications
Catalytic Amination Processes
The compound 5-Bromo-4-chloropyridin-3-amine is employed in catalytic amination processes. Specifically, it is involved in selective amination reactions facilitated by palladium catalysts, such as a palladium-Xantphos complex, demonstrating high yields and chemoselectivity. These reactions are crucial for the synthesis of pyridine derivatives, which are valuable in various chemical applications due to their structural significance and functional versatility (Ji, Li, & Bunnelle, 2003).
Synthesis of Pyridine Derivatives
5-Bromo-4-chloropyridin-3-amine serves as a starting material in the synthesis of novel pyridine-based derivatives through Suzuki cross-coupling reactions. The resulting pyridine derivatives, after being synthesized, undergo density functional theory (DFT) studies to understand their potential applications, which include being chiral dopants for liquid crystals. Moreover, some of these derivatives exhibit significant biological activities, such as anti-thrombolytic and biofilm inhibition properties, showcasing their potential in medicinal chemistry (Ahmad et al., 2017).
Regioselective Reactions
The compound is also a subject in studies focused on regioselective reactions. For instance, research on the regioselective displacement of ammonia with 5-bromo-4-chloropyridin-3-amine has provided insights into the formation of specific pyrimidine derivatives. Understanding the behavior of these reactions is essential for the targeted synthesis of compounds with desired functional groups in specific positions on the pyrimidine ring, which is valuable in the design of drugs and other functional materials (Doulah et al., 2014).
Safety And Hazards
properties
IUPAC Name |
5-bromo-4-chloropyridin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrClN2/c6-3-1-9-2-4(8)5(3)7/h1-2H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAJRLYHBOIPDLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Br)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10697425 | |
Record name | 5-Bromo-4-chloropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10697425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-chloropyridin-3-amine | |
CAS RN |
89283-92-1 | |
Record name | 5-Bromo-4-chloropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10697425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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